Cas no 71796-78-6 (8-ethoxy-2-oxo-2H-chromene-3-carbothioamide)

• Product Name: 8-ethoxy-2-oxo-2H-chromene-3-carbothioamide
• CAS No: 71796-78-6
• MF: C₁₂H₁₁NO₃S
• MW: 249.285641908646
• CID: 5857112
• PubChem ID: 912106
• Update Time: 2025-05-26

8-ethoxy-2-oxo-2H-chromene-3-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 8-ethoxy-2-oxochromene-3-carbothioamide
• 2H-1-Benzopyran-3-carbothioamide, 8-ethoxy-2-oxo-
• AKOS001776850
• 8-ethoxy-2-oxo-2H-chromene-3-carbothioamide
• F0341-0696
• 71796-78-6
• Oprea1_358384

• Inchi： 1S/C12H11NO3S/c1-2-15-9-5-3-4-7-6-8(11(13)17)12(14)16-10(7)9/h3-6H,2H2,1H3,(H2,13,17)
• InChI Key： UUKCZXPNSUAVQR-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(OCC)C=CC=C2C=C1C(N)=S

Computed Properties

• Exact Mass: 249.04596439g/mol
• Monoisotopic Mass: 249.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93.6Ų

Experimental Properties

• Density: 1.370±0.06 g/cm3(Predicted)
• Boiling Point: 471.6±55.0 °C(Predicted)
• pka: 12.49±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 8-ethoxy-2-oxo-2H-chromene-3-carbothioamide

8-Ethoxy-2-Oxo-2H-Chromene-3-Carbothioamide (CAS No. 71796-78-6): A Comprehensive Overview

The compound 8-Ethoxy-2-Oxo-2H-Chromene-3-Carbothioamide (CAS No. 71796-78-6) is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of chromenes, which are aromatic heterocyclic compounds containing a benzopyran skeleton. The presence of the ethoxy group at the 8th position and the carbothioamide group at the 3rd position introduces interesting electronic and steric properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 8-Ethoxy-2-Oxo-2H-Chromene-3-Carbothioamide in drug discovery and material science. Its chromene core is known for its ability to interact with biological targets such as enzymes and receptors, making it a promising candidate for therapeutic applications. Additionally, the carbothioamide group imparts thiol-like reactivity, which can be exploited in designing bioactive molecules with antioxidant or anti-inflammatory properties.

The synthesis of 8-Ethoxy-2-Oxo-2H-Chromene-3-Carbothioamide involves a multi-step process that typically starts with the preparation of chromene derivatives. Researchers have explored various methodologies, including condensation reactions and oxidative coupling, to construct the chromene skeleton. The introduction of the ethoxy group is often achieved through etherification reactions, while the carbothioamide group can be incorporated via thioamidation or substitution reactions. These synthetic routes have been optimized to improve yield and purity, ensuring that the compound is accessible for further studies.

In terms of pharmacological activity, 8-Ethoxy-2-Oxo-2H-Chromene-3-Carbothioamide has shown potential as an antioxidant agent. Studies have demonstrated its ability to scavenge free radicals, which are implicated in oxidative stress-related diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases. The chromene core contributes to this activity by providing conjugated π-systems that stabilize radical intermediates. Furthermore, the carbothioamide group enhances the molecule's ability to donate electrons, further augmenting its antioxidant capacity.

Beyond its pharmacological applications, 8-Ethoxy-2-Oxo-2H-Chromene-3-Carbothioamide has also been investigated for its role in material science. Its ability to form stable coordination complexes with metal ions has led to its use in designing novel materials for catalysis and sensing applications. For instance, researchers have reported the use of this compound as a ligand in metalloporphyrin complexes, which exhibit catalytic activity towards oxygen reduction reactions—a key process in fuel cell technology.

The structural versatility of 8-Ethoxy-2-Oxo-2H-Chromene-3-Carbothioamide also makes it an attractive candidate for further chemical modifications. By altering the substituents on the chromene ring or modifying the carbothioamide group, researchers can tailor the molecule's properties for specific applications. For example, introducing electron-withdrawing groups can enhance its photostability, while adding hydrophilic moieties can improve its solubility in aqueous media.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 8-Ethoxy-2-Oxo